Cas no 64754-90-1 (POLYETHYLENE, CHLORINATED)

• Product Name: POLYETHYLENE, CHLORINATED
• CAS No: 64754-90-1
• MF: C₄H₇Cl
• MW: 90.5513804
• CID: 519620
• Update Time: 2025-10-29

POLYETHYLENE, CHLORINATED Chemical and Physical Properties

Names and Identifiers

• POLYETHYLENE, CHLORINATED
• Chlorinatedpolyethylene
• ETHYLENE RESIN, CHLORINATED
• ETHYLENE, CHLORINATED RESIN
• Ethene, homopolymer, chlorinated
• Chlorinated polyethylene (CPE 135-A)
• chlorinated polyethlene
• Polyethylene
• POLYETHYLENE CHLORINATED GRANULAR
• Chlorinated polyethylene
• 135b
• POLYETHYLENECHLORINATEDWITHCHLORINE(56%)
• Polyethylene, Chlorinated 361M

Experimental Properties

• Color/Form: White or light yellow powder
• Solubility: 溶于环己酮和甲苯

POLYETHYLENE, CHLORINATED Security Information

• RTECS：KM6893750
• TSCA：Yes

Additional information on POLYETHYLENE, CHLORINATED

Introduction to Chlorinated Polyethylene (CAS No. 64754-90-1)

Chlorinated Polyethylene (CPE), with the CAS number 64754-90-1, is a versatile and widely used polymer in various industrial applications. It is derived from polyethylene through a chlorination process, which imparts unique properties such as improved flame resistance, chemical stability, and enhanced mechanical strength. This article delves into the chemical structure, synthesis methods, properties, and applications of CPE, highlighting recent advancements and research findings in the field.

CPE is produced by the chlorination of high-density polyethylene (HDPE) or low-density polyethylene (LDPE) in the presence of a catalyst. The degree of chlorination can vary from 30% to 70% by weight, resulting in different grades of CPE with distinct properties. The chlorination process involves the substitution of hydrogen atoms in the polyethylene chain with chlorine atoms, leading to a more polar and functionalized polymer. This modification enhances the material's performance in various applications, including cable insulation, automotive parts, and roofing membranes.

The chemical structure of CPE is characterized by a backbone of polyethylene with pendant chlorine groups. The presence of chlorine atoms introduces polarity and reactivity, which are crucial for its application in formulations requiring adhesion, compatibility, and processability. Recent studies have focused on optimizing the chlorination process to achieve consistent and controlled levels of chlorine content. For instance, researchers at the University of California have developed a novel catalytic method that reduces the formation of by-products and improves the efficiency of the chlorination reaction.

The physical and mechanical properties of CPE are highly dependent on its degree of chlorination. Higher chlorine content generally results in increased stiffness, tensile strength, and heat resistance. However, it can also lead to reduced flexibility and elongation at break. Therefore, selecting the appropriate grade of CPE is critical for specific applications. For example, low-chlorine content CPE is often used in flexible applications such as wire coatings and elastomeric compounds, while high-chlorine content CPE is preferred for rigid applications like pipe linings and geomembranes.

In terms of chemical stability, CPE exhibits excellent resistance to acids, bases, and solvents. This property makes it an ideal material for use in harsh environments where conventional polymers may degrade or fail. Additionally, CPE has good flame retardancy due to its high chlorine content, which can inhibit combustion by forming a protective char layer on the surface. This characteristic is particularly valuable in applications where fire safety is a critical concern.

The environmental impact of CPE has been a subject of ongoing research. While it is generally considered safe for most industrial uses, concerns have been raised about its potential for leaching chlorine compounds into the environment during disposal or incineration. To address these concerns, efforts are being made to develop more sustainable production methods and end-of-life solutions for CPE. For instance, researchers at the European Union's Horizon 2020 program are exploring biodegradable alternatives and recycling techniques to minimize the environmental footprint of chlorinated polymers.

In conclusion, Chlorinated Polyethylene (CPE), identified by CAS number 64754-90-1, is a versatile polymer with a wide range of applications due to its unique combination of physical and chemical properties. Ongoing research continues to enhance its performance and sustainability, ensuring that it remains a valuable material in various industries. Whether used in cable insulation or automotive components, CPE continues to play a crucial role in modern industrial solutions.